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Compound of Interest

Compound Name: 3-[(4-Fluorophenyl)ethynyl]aniline

CAS No.: 138781-97-2

Cat. No.: B3047396

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-[(4-Fluorophenyl)ethynyl]aniline, a diarylacetylene derivative, represents a molecule of

significant interest in the fields of medicinal chemistry and materials science. Its structure,

featuring a fluorinated phenyl ring connected to an aniline moiety via an ethynyl linker, provides

a unique combination of electronic properties and synthetic versatility. The presence of the

fluorine atom can modulate physicochemical characteristics such as lipophilicity, metabolic

stability, and binding interactions with biological targets, making it an attractive scaffold for the

design of novel therapeutic agents.[1][2] The aniline functional group serves as a key synthetic

handle for further molecular elaboration, while the rigid ethynyl linker provides a defined spatial

orientation for the two aromatic rings.

This technical guide provides a comprehensive overview of 3-[(4-
Fluorophenyl)ethynyl]aniline, including its chemical identity, physicochemical properties, a

detailed synthetic protocol, potential applications in drug discovery, and essential safety and

handling information.
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Chemical Identity and Physicochemical Properties
The core identity of this molecule is established by its CAS number and molecular formula.

While extensive experimental data for this specific compound is not readily available in public

literature, its properties can be inferred from closely related analogs and computational

predictions.

Property Value Reference

CAS Number 138781-97-2 [3]

Molecular Formula C₁₄H₁₀FN [3]

Molecular Weight 211.23 g/mol [3]

Appearance
Predicted to be a solid at room

temperature

Inferred from similar

diarylacetylene compounds

Melting Point Not available

Boiling Point Not available

Solubility

Expected to be soluble in

common organic solvents

(e.g., DMSO, DMF, THF, ethyl

acetate) and sparingly soluble

in water.

Inferred from related aromatic

compounds

SMILES Nc1cccc(c1)C#Cc1ccc(F)cc1 [3]

Synthesis of 3-[(4-Fluorophenyl)ethynyl]aniline
The most direct and efficient method for the synthesis of 3-[(4-Fluorophenyl)ethynyl]aniline
is the Sonogashira cross-coupling reaction. This palladium- and copper-catalyzed reaction

forms a carbon-carbon bond between a terminal alkyne and an aryl halide.[4] In this case, the

coupling of 3-iodoaniline with 1-ethynyl-4-fluorobenzene is the most plausible and efficient

route.

Proposed Synthetic Scheme
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Reactants

Catalysts & Reagents

Product

3-Iodoaniline

1-Ethynyl-4-fluorobenzene

Pd(PPh₃)₂Cl₂ (Palladium Catalyst)

CuI (Copper(I) Iodide)

Triethylamine (Base)

THF (Solvent)

3-[(4-Fluorophenyl)ethynyl]aniline

Sonogashira
Coupling
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Chemical Derivatization
(e.g., at the aniline nitrogen)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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